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Cat. No.: B605561

Get Quote

Technical Support Center: Troubleshooting AR-
V7 Expression
Welcome to the technical support center for troubleshooting variability in Androgen Receptor

Splice Variant 7 (AR-V7) expression between cell lines. This resource is designed for

researchers, scientists, and drug development professionals to address common challenges

encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: Which prostate cancer cell lines are recommended as positive and negative controls for

AR-V7 expression?

A1: Proper controls are critical for validating your AR-V7 detection assays. Based on published

literature, the following cell lines are recommended:

Positive Controls: 22Rv1 and VCaP cells are well-established models that endogenously

express both full-length AR (AR-FL) and AR-V7.[1][2][3][4] LNCaP95, a derivative of LNCaP,
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also expresses AR-V7.[3][5]

Negative Controls: PC3 and DU145 cells are AR-negative and therefore do not express AR-

V7, making them suitable negative controls.[1][2][3][6]

Low/Inducible Expression: The LNCaP cell line is generally considered AR-V7 negative at

the protein level, although it may express detectable mRNA.[1][4] AR-V7 expression can be

induced in LNCaP cells through prolonged androgen deprivation.[7]

Q2: I am not detecting AR-V7 in 22Rv1 cells. What could be the issue?

A2: This is a common issue that can stem from several factors:

Antibody Selection: Not all antibodies targeting AR are capable of detecting AR-V7, and

some AR-V7-specific antibodies may have performance issues. Ensure you are using a

validated antibody for your application (Western blot, IHC, etc.). For example, some studies

have reported success with specific antibody clones while noting non-specific binding with

others.[1]

Protein Extraction and Handling: AR-V7 is a nuclear protein. Ensure your lysis buffer is

sufficient to extract nuclear proteins and that protease inhibitors are included to prevent

degradation.

Cell Culture Conditions: Prolonged passaging can sometimes lead to changes in cell line

characteristics. It is advisable to use cells at a lower passage number and ensure they are

cultured under recommended conditions.

Western Blot Protocol: AR-V7 is a lower abundance protein compared to AR-FL. You may

need to load a higher amount of total protein (30-50 µg) and optimize your antibody

concentrations and incubation times.

Q3: My RT-qPCR results show AR-V7 mRNA, but I cannot detect the protein by Western blot.

Why?

A3: Discrepancies between mRNA and protein levels are not uncommon. Several factors could

contribute to this:
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Low Protein Abundance: The AR-V7 protein may be present at levels below the detection

limit of your Western blot assay. Try to enrich the nuclear fraction or use more sensitive

detection reagents.

Post-transcriptional Regulation: The regulation of AR-V7 expression is complex and involves

post-transcriptional mechanisms, including mRNA stability and translation efficiency.

Protein Instability: The AR-V7 protein may be rapidly degraded. Ensure that your lysis buffer

contains adequate protease inhibitors.

Primer Specificity: While your RT-qPCR primers may be specific for the AR-V7 splice

junction, it is always good practice to verify the amplicon by sequencing.

Q4: What factors can influence the expression level of AR-V7 in cell culture?

A4: AR-V7 expression is not always constitutive and can be influenced by experimental

conditions:

Androgen Deprivation: Culturing androgen-sensitive cells (like LNCaP) in charcoal-stripped

serum to mimic androgen deprivation therapy can induce or increase AR-V7 expression over

time.[7]

Splicing Factors: The expression and activity of splicing factors, such as hnRNPA1, can

modulate the alternative splicing of the AR pre-mRNA to generate AR-V7.[8]

Cell Density and Growth Phase: While less documented for AR-V7 specifically, these factors

can influence the expression of many proteins. It is important to maintain consistent cell

culture practices.

Data Summary
Table 1: Relative AR-V7 Expression in Common Prostate
Cancer Cell Lines
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Cell Line
AR Full-Length
(AR-FL) Status

AR-V7 mRNA
Expression

AR-V7 Protein
Expression

Recommended
Use

22Rv1 Positive[1] High[4] High[2][4] Positive Control

VCaP Positive[1]
Moderate to

High[3][4]

Moderate to

High[1][3][4]
Positive Control

LNCaP95 Positive[3] Moderate[9] Moderate[3] Positive Control

LNCaP Positive[1] Low/Trace[1][4]

Very

Low/Undetectabl

e[1][4]

Negative/Inducibl

e Control

PC3 Negative[1] Negative[6] Negative[1][6] Negative Control

DU145 Negative[6] Negative[6] Negative[2][6] Negative Control

Note: Expression levels are relative and can vary based on the detection method and specific

experimental conditions.

Troubleshooting Guides
Guide 1: Inconsistent AR-V7 Western Blot Results
This guide provides a systematic approach to troubleshooting variable or unexpected Western

blot results for AR-V7.
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Start: Inconsistent AR-V7 Signal

Check Controls

Sample Preparation

Electrophoresis & Transfer

Immunodetection

Potential Solutions

Inconsistent AR-V7 Signal

Are positive (22Rv1) and negative (PC3) controls behaving as expected?

Positive control shows AR-V7, negative does not.

Yes

Controls fail.

No

Is lysis buffer appropriate for nuclear protein extraction? (e.g., RIPA with protease inhibitors)

Troubleshoot entire protocol with fresh reagents and validated cell lines.

Is protein quantification accurate? Load 30-50 µg.

Yes

Use a dedicated nuclear extraction kit or a stronger lysis buffer.

No

Was the transfer to PVDF/nitrocellulose membrane efficient? (Check with Ponceau S stain)

Yes

Re-quantify protein and ensure consistent loading.

No

Is the primary antibody validated for AR-V7 detection?

Yes

Optimize transfer time and voltage.

No

Is blocking sufficient? (e.g., 5% milk or BSA for 1h)

Yes

Test a different AR-V7 antibody or a different lot.

NoAre primary antibody incubation conditions optimal? (e.g., 1:1000 overnight at 4°C)

Yes

Optimize blocking, antibody concentrations, and incubation times.

No

Is the secondary antibody appropriate and not expired?

Yes

No

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for inconsistent AR-V7 Western blots.
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Guide 2: Unexpected AR-V7 RT-qPCR Results
This guide helps to identify potential sources of error in RT-qPCR experiments for AR-V7.
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Start: Unexpected qPCR Data

RNA Quality Control

Reverse Transcription

qPCR Reaction

Potential Solutions

Unexpected AR-V7 qPCR Results

Is RNA integrity high? (RIN > 8)

Is RNA pure? (A260/280 ~2.0, A260/230 > 1.8)

Yes

Re-extract RNA using a high-quality kit. Perform DNase treatment.

No

Is RNA input consistent across samples?

Yes

No

Is the reverse transcriptase active?

Yes

Re-run RT with fresh reagents and normalized RNA input.

No

Are primers specific to the AR-V7 splice junction?

Yes

NoDoes the melt curve show a single, specific product?

Yes

Validate primers using gel electrophoresis and sequencing. Design new primers if necessary.

No

Is the no-template control (NTC) clean?

Yes

Optimize annealing temperature. If multiple peaks persist, redesign primers.

No

Use fresh reagents and sterile technique to avoid contamination.

No
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Regulation of AR pre-mRNA Splicing

Alternative Splicing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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